DMTr-PEG12-Azide

Catalog No.
S14262977
CAS No.
M.F
C45H67N3O14
M. Wt
874.0 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
DMTr-PEG12-Azide

Product Name

DMTr-PEG12-Azide

IUPAC Name

1-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy-(4-methoxyphenyl)-phenylmethyl]-4-methoxybenzene

Molecular Formula

C45H67N3O14

Molecular Weight

874.0 g/mol

InChI

InChI=1S/C45H67N3O14/c1-49-43-12-8-41(9-13-43)45(40-6-4-3-5-7-40,42-10-14-44(50-2)15-11-42)62-39-38-61-37-36-60-35-34-59-33-32-58-31-30-57-29-28-56-27-26-55-25-24-54-23-22-53-21-20-52-19-18-51-17-16-47-48-46/h3-15H,16-39H2,1-2H3

InChI Key

FEPNHECUGFKLKA-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-]

XLogP3

4

Hydrogen Bond Acceptor Count

16

Exact Mass

873.46230382 g/mol

Monoisotopic Mass

873.46230382 g/mol

Heavy Atom Count

62

Dates

Last modified: 08-10-2024

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